Cas no 4731-15-1 ([(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate)

• Product Name: [(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate
• CAS No: 4731-15-1
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 883416
• Update Time: 2025-04-19

[(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate Chemical and Physical Properties

Names and Identifiers

• [(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate
• 2-(5,7-dihydro-6h-dibenzo[c,e]azepin-6-yl)ethanol
• 5H-Dibenz(c,e)azepine, 6,7-dihydro-6-(2-hydroxyethyl)-
• 6,7-Dihydro-6-(2-hydroxyethyl)-5H-dibenz(c,e)azepine
• AC1L3HU7
• AC1Q7D2I
• AR-1C8133
• BRN 0196492
• CTK8D7194
• Ro 2-3599

• Inchi： 1S/C21H30O4/c1-12(22)25-14-8-9-20(2)13(10-14)4-5-15-16-6-7-18(24)21(16,3)11-17(23)19(15)20/h13-16,19H,4-11H2,1-3H3
• InChI Key： VEIFMBQHUYNEPN-UHFFFAOYSA-N
• SMILES： CC(OC1CC2CCC3C(C2(C)CC1)C(=O)CC1(C3CCC1=O)C)=O

Computed Properties

• Exact Mass: 346.2145
• Monoisotopic Mass: 346.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Density: 1.15
• Boiling Point: 460.8°C at 760 mmHg
• Flash Point: 200°C
• Refractive Index: 1.534
• PSA: 60.44
• LogP: 3.70890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters